(Z)-N-(2,4-dimethoxyphenyl)-2-(2-tosylhydrazono)-2H-chromene-3-carboxamide

• IUPAC Name: (2Z)-N-(2,4-dimethoxyphenyl)-2-[(4-methylphenyl)sulfonylhydrazinylidene]chromene-3-carboxamide
• InChI: InChI=1S/C25H23N3O6S/c1-16-8-11-19(12-9-16)35(30,31)28-27-25-20(14-17-6-4-5-7-22(17)34-25)24(29)26-21-13-10-18(32-2)15-23(21)33-3/h4-15,28H,1-3H3,(H,26,29)/b27-25-
• InChI Key: CNXIAAHLWLABBN-RFBIWTDZSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=C(C=C(C=C4)OC)OC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C\2/C(=CC3=CC=CC=C3O2)C(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C25H23N3O6S
• Molecular Weight: 493.5 g/mol
• CAS No.: 866349-35-1

Description

(Z)-N-(2,4-dimethoxyphenyl)-2-(2-tosylhydrazono)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C25H23N3O6S and its molecular weight is 493.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymer Applications

Research has shown significant interest in the synthesis and characterization of polyamides and related compounds, highlighting their applications in creating materials with desirable thermal stability and solubility properties. For instance, studies have detailed the synthesis of ortho-linked polyamides with inherent viscosities indicating high molecular weights and demonstrating their solubility in various solvents, alongside providing transparent, flexible films with significant thermal stability (Hsiao, Yang, & Chen, 2000). Similarly, research on aromatic polyamides based on bis(ether-carboxylic acid) or dietheramine derivatives has underscored the materials' high thermal resistance and the ease of film formation from their solutions (Yang, Hsiao, & Yang, 1999).

Applications in Organic Synthesis and Catalysis

The field of organic synthesis has also benefited from the development of novel methodologies utilizing similar compounds. One study detailed a one-pot three-step method for synthesizing 2,5-dioxo-5,6,7,8-tetrahydro-2H-chromene-3-carboxamide derivatives, emphasizing their potential in creating a diverse library of compounds for further biological and chemical exploration (Vodolazhenko et al., 2012). Another example is the use of 3H-naphtho[2.1-b]pyran-2-carboxamides in the synthesis of compounds with potential antioxidant and antibacterial properties, showcasing the utility of these chemical frameworks in medicinal chemistry (Subbareddy & Sumathi, 2017).